(2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride
Overview
Description
2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride, also known as FHMMA, is a synthetic compound that has been used in scientific research since its discovery in the early 2000s. FHMMA is a derivative of the neurotransmitter dopamine and is used in scientific research to study the biochemical and physiological effects of dopamine on the body. FHMMA has been used in a variety of experiments, including those related to drug development, neurological disorders, and psychological research.
Scientific Research Applications
Luminescent Properties and Electron Transfer
Naphthalimide derivatives, including compounds similar to (2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride, have been studied for their luminescent properties and potential in photo-induced electron transfer processes. Such compounds exhibit fluorescence that can be quenched by the photoinduced electron transfer (PET) process, providing insights into the fluorescence behavior of similar fluorophores (Gan et al., 2003).
Fluorogenic Reagent for Amine Analysis
Compounds structurally related to (2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride have been used as fluorogenic reagents for the detection and analysis of primary amines. These reagents facilitate the analysis of aminated carbohydrates and peptides, offering a method for labeling and analyzing compounds through various techniques like HPLC, CE, and MALDI/MS (Chen & Novotny, 1997).
Antibacterial Applications
Specific structural analogues of (2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride have been synthesized and evaluated for their antibacterial activity. These studies help in understanding the structure-activity relationship and pave the way for the development of novel antibacterial agents (Egawa et al., 1984).
Spectroscopic Characterization
The spectroscopic features and molecular structures of related compounds have been extensively studied. Such research includes single-crystal X-ray analysis and vibrational spectroscopy to understand the behavior of these compounds in different states. These studies contribute to a comprehensive understanding of the molecular structure and properties of compounds structurally related to (2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride (Al-Harthy et al., 2019).
properties
IUPAC Name |
2-fluoro-N-methylhept-6-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16FN.ClH/c1-3-4-5-6-8(9)7-10-2;/h3,8,10H,1,4-7H2,2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVLSOIHZWHPJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(CCCC=C)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Fluorohept-6-en-1-yl)(methyl)amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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